Cas no 1163729-53-0 (tert-Butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: tert-Butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 1163729-53-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD12546358
• CID: 1026745
• PubChem ID: 45791314
• Update Time: 2025-07-01

tert-Butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate
• tert-Butyl 1-aminomethyl-6-azaspiro-[2.5]octane-6-carboxylate
• 1-aminomethyl-6-azaspiro[2.5]octane-6-carboxylic acid tert-butyl ester
• 1-aminomethyl-6-aza-spiro[2.5]octane-6-carboxylic acid tert-butyl ester
• AK-64692
• AM802998
• ANW-56434
• CTK8B7121
• KB-260176
• PB17999
• 6-Azaspiro[2.5]octane-6-carboxylic acid, 1-(aminomethyl)-, 1,1-dimethylethyl ester
• A847376
• AKOS016004859
• DTXSID10672535
• tert-Butyl1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate
• MFCD12546358
• SCHEMBL15229209
• 6-Boc-1-(aminomethyl)-6-azaspiro[2.5]octane
• 1-Aminomethyl-6-Boc-6-aza-spiro[2.5]octane
• 1163729-53-0
• KUFZKQLFEAITSM-UHFFFAOYSA-N
• AS-30791
• F2147-3909
• tert-Butyl 1-aminomethyl-6-azaspiro[2.5]octane-6-carboxylate
• tert-butyl 2-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate
• CS-0038327
• EN300-154334
• DB-060876

• MDL： MFCD12546358
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-6-4-13(5-7-15)8-10(13)9-14/h10H,4-9,14H2,1-3H3
• InChI Key： KUFZKQLFEAITSM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CC2CN)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate

tert-Butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 1163729-53-0)

The compound tert-butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate, identified by the CAS registry number 1163729-53-0, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including drug delivery systems, materials science, and catalysis. The molecule's structure, which includes a spiro ring system and an amino group, contributes to its versatile chemical properties.

Recent studies have highlighted the importance of spirocyclic compounds like tert-butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate in the development of advanced materials. Researchers have explored its ability to act as a precursor for the synthesis of more complex structures, such as macrocycles and polycyclic compounds. These findings suggest that the compound could play a pivotal role in the creation of novel materials with tailored properties for specific applications.

The synthesis of tert-butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in recent literature involves the use of transition metal catalysts to facilitate key steps in the synthesis pathway. This method not only enhances the efficiency of the reaction but also allows for better control over the stereochemistry of the final product.

In terms of physical and chemical properties, this compound exhibits a high degree of stability under various conditions, making it suitable for use in demanding environments. Its solubility characteristics have been extensively studied, with findings indicating that it has good solubility in polar solvents, which is advantageous for its application in drug delivery systems where solubility is a critical factor.

The biological activity of tert-butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate has also been a subject of recent research. Studies have shown that it exhibits moderate inhibitory activity against certain enzymes, suggesting potential applications in therapeutic drug development. Furthermore, its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in diagnostic imaging and other medical applications.

Looking ahead, the future of this compound lies in its potential to serve as a building block for more sophisticated molecular architectures. With ongoing advancements in synthetic chemistry and materials science, it is likely that new applications for tert-butyl 1-(aminomethyl)-6-azaspiro[2.5]octane-6-carboxylate will continue to emerge, further solidifying its importance in both academic and industrial settings.